Ethyl 2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[2-[(4-chlorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetate
• InChI: InChI=1S/C20H20ClNO4/c1-2-25-19(23)13-26-18-5-3-4-17-16(18)10-11-22(20(17)24)12-14-6-8-15(21)9-7-14/h3-9H,2,10-13H2,1H3
• InChI Key: CSINOSNTRDZJDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC2=C1CCN(C2=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClNO4
• Molecular Weight: 373.8 g/mol
• CAS No.: 850906-51-3

Description

Ethyl 2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetate is a useful research compound. Its molecular formula is C20H20ClNO4 and its molecular weight is 373.83. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Interaction Studies

The compound has been structurally analyzed through techniques like crystal structure, Hirshfeld surface analysis, and DFT studies, revealing a complex structure with interactions that stabilize its form. This type of compound's structure and interactions are crucial for understanding its potential uses in various fields such as material science or drug design (Filali Baba et al., 2019).

Antimicrobial Properties

Synthesis and characterization of compounds related to Ethyl 2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetate have shown potential antimicrobial properties. The compounds have been tested against various bacterial and fungal strains, indicating their use in developing new antimicrobial agents (Desai et al., 2007; Ahmed et al., 2006).

Spectroscopic Analysis and Molecular Docking

The compound has undergone comprehensive spectroscopic analysis (FT-IR, FT-Raman, NMR) and molecular docking studies. These studies help understand the compound's interactions at the molecular level, which is vital for drug design and other applications where molecular binding is crucial (El-Azab et al., 2016).

Potential in Cancer Therapy

This compound derivatives have shown potent cytotoxic activity against various human cancer cell lines. This indicates their potential use in developing new anticancer therapies, making them an interesting subject for further research in medical science (Riadi et al., 2021; Nguyen et al., 2019).

Corrosion Inhibition

Studies on related compounds have shown potential as corrosion inhibitors for metals. Understanding the molecular structure and inhibition efficiency relationship is crucial for industries where metal preservation is essential (Zarrouk et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target enzymes involved in the suzuki–miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process, widely used in organic chemistry.

Mode of Action

It can be inferred from related compounds that it may involve nucleophilic substitution reactions . In such reactions, a nucleophile, an atom or molecule that donates an electron pair to form a chemical bond, replaces a functional group in another molecule.

Biochemical Pathways

It’s plausible that it could influence the pathways involving the suzuki–miyaura cross-coupling reaction , given its potential role as a reagent in such reactions.

Result of Action

Based on its potential role in the suzuki–miyaura cross-coupling reaction , it could facilitate the formation of carbon–carbon bonds, which is a fundamental process in organic synthesis.